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Compound of Interest

Compound Name: Kuron

Cat. No.: B15345198

Disclaimer: The term "butoxypropyl silvex" is not a standard chemical nomenclature. This guide
focuses on the analysis of a likely candidate, 3-butoxypropyl 2-(2,4,5-
trichlorophenoxy)propanoate, an ester of the herbicide Silvex (fenoprop). The information
provided is intended for research, scientific, and drug development professionals.

Introduction

Silvex, also known as fenoprop or 2,4,5-TP, is a systemic herbicide belonging to the
phenoxypropionic acid class of compounds.[1] Its biological activity stems from its ability to
mimic the plant hormone auxin, leading to uncontrolled growth and eventual death of
susceptible plants.[1] While its use has been largely discontinued due to concerns over
contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), the study of its derivatives,
such as butoxypropyl silvex, remains relevant for environmental monitoring, toxicological
assessment, and potentially for the development of new chemical entities. This guide provides
a comprehensive overview of the chemical properties, synthesis, mechanism of action, and
analytical methodologies for butoxypropyl silvex.

Chemical and Physical Properties

The properties of Silvex (fenoprop) and its 3-butoxypropyl ester are summarized in the table
below. These properties are crucial for understanding the compound's environmental fate,
designing analytical extraction methods, and assessing its toxicological profile.
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3-Butoxypropyl 2-
. (25415'
Property Silvex (Fenoprop) . Reference(s)
trichlorophenoxy)p

ropanoate

3-butoxypropyl 2-

2-(2,4,5-
] (2,4,5-
IUPAC Name trichlorophenoxy)prop ] [2][3]
) ) trichlorophenoxy)prop
anoic acid
anoate
Fenoprop-3-
Synonyms Fenoprop, 2,4,5-TP butoxypropyl, Silvex [3114]
3-butoxypropy! ester
CAS Number 93-72-1 25537-26-2 [2][3]
Molecular Formula CoH7CI303 C16H21Cl304 [2][3]
Molecular Weight 269.51 g/mol 383.7 g/mol [2][3]
Appearance White powder - [1]
Melting Point 180 °C - [1]
log P 3.8 5.6 [2][3]

Sparingly soluble in
. i Expected to have low
Solubility water; soluble in N [2]
) water solubility.
organic solvents.

Synthesis and Formulation

The synthesis of butoxypropyl silvex involves a two-step process. The first step is the synthesis
of the parent compound, Silvex (fenoprop), followed by its esterification with 3-butoxypropan-1-
ol.

Synthesis of Silvex (Fenoprop)

A common method for synthesizing phenoxyacetic acid herbicides involves the reaction of a
chlorinated phenol with an a-haloalkanoic acid under basic conditions. For Silvex, this would
involve the reaction of 2,4,5-trichlorophenol with 2-chloropropionic acid.
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Esterification

The butoxypropyl ester is then formed by reacting Silvex with 3-butoxypropan-1-ol in the
presence of an acid catalyst, typically sulfuric acid, and removing the water formed during the
reaction to drive the equilibrium towards the product.

Mechanism of Action: A Synthetic Auxin

Butoxypropyl silvex, like other phenoxy herbicides, acts as a synthetic auxin.[1] In plants, the
ester is likely hydrolyzed to the active parent acid, Silvex, which then mimics the natural plant
hormone indole-3-acetic acid (IAA). This mimicry disrupts normal plant growth processes by
overwhelming the natural auxin signaling pathways.

At the molecular level, auxins bind to a receptor complex consisting of an F-box protein (such
as TIR1) and an Aux/IAA transcriptional repressor. This binding event targets the Aux/IAA
protein for ubiquitination and subsequent degradation by the 26S proteasome. The degradation
of the Aux/IAA repressor releases Auxin Response Factors (ARFs), which can then bind to
auxin-responsive elements in the promoters of target genes, leading to changes in gene
expression that ultimately result in uncontrolled cell division and elongation, and other aberrant
growth responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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